Cas no 898759-67-6 ((2-fluorophenyl)-(1,3-oxazol-2-yl)methanone)

• Product Name: (2-fluorophenyl)-(1,3-oxazol-2-yl)methanone
• CAS No: 898759-67-6
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• MDL: MFCD07699345
• CID: 875300
• PubChem ID: 24723637
• Update Time: 2025-06-07

(2-fluorophenyl)-(1,3-oxazol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)-(1,3-oxazol-2-yl)methanone
• 2-(2-FLUOROBENZOYL)OXAZOLE
• 2-(1,3-BENZOTHIAZOL-2-YLTHIO)NICOTINONITRILE
• 898759-67-6
• MFCD07699345
• (2-Fluorophenyl)(1,3-oxazol-2-yl)methanone
• DTXSID30642073
• AKOS006286827
• 2-(2-FLUOROBENZOYL)-1,3-OXAZOLE

• MDL： MFCD07699345
• Inchi： 1S/C10H6FNO2/c11-8-4-2-1-3-7(8)9(13)10-12-5-6-14-10/h1-6H
• InChI Key： MKGBJMKDDQBZGG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1=NC=CO1)=O

Computed Properties

• Exact Mass: 191.03800
• Monoisotopic Mass: 191.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.293
• Boiling Point: 313°C at 760 mmHg
• Flash Point: 143.1°C
• Refractive Index: 1.54
• PSA: 43.10000
• LogP: 2.04470

(2-fluorophenyl)-(1,3-oxazol-2-yl)methanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃